Methyl 2-(benzylamino)acetate
Cat. No. B3021618
M. Wt: 179.22 g/mol
InChI Key: UAWVZBDVSNLPDT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09181277B2
Procedure details
To a solution of methyl 2-aminoacetate hydrochloride (15.00 g, 116.00 mmol, 1.0 eq) in CH2Cl2 (150 mL) was added Et3N (20 mL, 143.3 mmol, 1.2 eq) and PhCHO (14.6 mL, 143.3 mmol, 1.2 eq) in turn. The reaction mixture was stirred at room temperature overnight, and concentrated in vacuo. The residue was diluted with EtOAc and filtered. The filtrate was concentrated in vacuo to afford the crude product methyl 2-(benzylideneamino)acetate, which was used for the next step without further purification. To a solution of methyl 2-(benzylideneamino)acetate in MeOH (200 mL) at −5° C. was added NaBH4 (2.80 g, 72.8 mmol, 0.55 eq) slowly. The reaction mixture was stirred at −5° C. for 2 h. The reaction mixture was then quenched with water and extracted with EtOAc (100 mL×3). The combined organic phases were washed with water followed by brine, dried over anhydrous Na2SO4 and concentrated in vacuo. The residue was purified by a silica gel column chromatography (20:1 (v/v) PE/EtOAc) to afford the title compound as colorless oil (21.30 g, 99%).
Name
Yield
99%
Identifiers
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REACTION_CXSMILES
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[CH:1](=[N:8][CH2:9][C:10]([O:12][CH3:13])=[O:11])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[BH4-].[Na+]>CO>[CH2:1]([NH:8][CH2:9][C:10]([O:12][CH3:13])=[O:11])[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
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|
Smiles
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C(C1=CC=CC=C1)=NCC(=O)OC
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Name
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|
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Quantity
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2.8 g
|
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Type
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reactant
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Smiles
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[BH4-].[Na+]
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Name
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|
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Quantity
|
200 mL
|
|
Type
|
solvent
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|
Smiles
|
CO
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-5 °C
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred at −5° C. for 2 h
|
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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was used for the next step without further purification
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was then quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc (100 mL×3)
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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dried over anhydrous Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The residue was purified by a silica gel column chromatography (20:1 (v/v) PE/EtOAc)
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Outcomes
Product
Details
Reaction Time |
2 h |
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Name
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|
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Type
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product
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|
Smiles
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C(C1=CC=CC=C1)NCC(=O)OC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 21.3 g | |
| YIELD: PERCENTYIELD | 99% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
